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Compound of Interest

Compound Name: ATTO 590 biotin

Cat. No.: B12386210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the photophysical properties and common

applications of ATTO 590 biotin, a versatile fluorescent probe. The information herein is

intended to empower researchers in the fields of molecular biology, cell biology, and drug

discovery to effectively utilize this powerful tool in their experimental workflows.

Core Photophysical Properties
ATTO 590 is a fluorescent label belonging to the rhodamine class of dyes.[1] It is characterized

by its strong absorption, high fluorescence quantum yield, and excellent thermal and

photostability.[1] These features make it particularly well-suited for demanding applications

such as single-molecule detection and high-resolution microscopy.[1] The biotin moiety allows

for strong and specific binding to avidin and streptavidin, enabling a wide range of detection

and labeling strategies.[2][3]
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Property Value Reference

Excitation Maximum (λex) 593 - 594 nm [1][2][3][4]

Emission Maximum (λem) 622 - 624 nm [1][2][3][4]

Molar Extinction Coefficient (ε) 1.2 x 10^5 M⁻¹cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.80 (80%) [1][2][3][4]

Fluorescence Lifetime (τ) 3.7 ns [1]

Molecular Weight ~1001.62 g/mol [2][4]

The Streptavidin-Biotin Interaction: A Powerful
Partnership
The interaction between biotin and streptavidin is one of the strongest known non-covalent

biological interactions, with a dissociation constant (Kd) in the range of 10⁻¹⁴ to 10⁻¹⁵ M. This

remarkably high affinity and specificity form the basis of numerous bioassays and labeling

technologies. Streptavidin, a tetrameric protein, can bind up to four biotin molecules, allowing

for signal amplification and the assembly of complex detection systems.
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Cell Seeding & Culture

Fixation
(e.g., 4% Paraformaldehyde)
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Sample Preparation
(e.g., chromosome spreads, tissue sections)

Pretreatment
(e.g., RNase, pepsin)

Denaturation
(Probe & Sample)

Hybridization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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